1-(2-Chlorophenyl)propan-2-one
Cat. No. B1296161
Key on ui cas rn:
6305-95-9
M. Wt: 168.62 g/mol
InChI Key: LWGNDIMNCPMZOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08193199B2
Procedure details
To a solution of 2-chlorophenylacetone (10.800 g, 64.049 mmol) in 279 mL of CH2Cl2, pyridinium chlorochromate (41.418 g, 192.15 mmol), and pyridine (16 mL) in three portions were added over 2.5 hours and the mixture was refluxed under vigorous stirring. After 22 h, the mixture was removed from heat. The mixture was concentrated in vacuo to give a dark red syrup. The crude mixture was purified by column chromatography on a 120 g of Redi-Sep™ column using 0-10% gradient of EtOAc in hexane over 28 min as eluent to give 1-(2-chlorophenyl)propane-1,2-dione as yellow liquid: 1H NMR (400 MHz, choroform-d) δ ppm 7.66 (1H, dd, J=7.6, 1.8 Hz), 7.49-7.54 (1H, m), 7.38-7.45 (2H, m), 2.58 (3H, s); LC-MS: m/z 182.9 [N+H]+.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][C:9](=[O:11])[CH3:10].[Cr](Cl)([O-])(=O)=[O:13].[NH+]1C=CC=CC=1.N1C=CC=CC=1>C(Cl)Cl>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8](=[O:13])[C:9](=[O:11])[CH3:10] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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10.8 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1)CC(C)=O
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Name
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Quantity
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41.418 g
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Type
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reactant
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Smiles
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[Cr](=O)(=O)([O-])Cl.[NH+]1=CC=CC=C1
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Name
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Quantity
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16 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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279 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed under vigorous stirring
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture was removed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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from heat
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to give a dark red syrup
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CUSTOM
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Type
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CUSTOM
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Details
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The crude mixture was purified by column chromatography on a 120 g of Redi-Sep™ column
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CUSTOM
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Type
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CUSTOM
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Details
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over 28 min
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Duration
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28 min
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Outcomes
Product
Details
Reaction Time |
22 h |
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC=C1)C(C(C)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
